5-(4-fluorophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)oxazole-2-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[2-(6-oxopyridazin-1-yl)ethyl]-1,3-oxazole-2-carboxamide
• InChI: InChI=1S/C16H13FN4O3/c17-12-5-3-11(4-6-12)13-10-19-16(24-13)15(23)18-8-9-21-14(22)2-1-7-20-21/h1-7,10H,8-9H2,(H,18,23)
• InChI Key: KHYLRSQJGKHXBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCNC(=O)C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O3
• Molecular Weight: 328.30 g/mol
• CAS No.: 1798538-94-9

Description

5-(4-fluorophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)oxazole-2-carboxamide is a useful research compound. Its molecular formula is C16H13FN4O3 and its molecular weight is 328.303. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Microwave-Assisted Synthesis of Hybrid Molecules : Research involving the synthesis of hybrid molecules containing various moieties, including oxazole derivatives, showed antimicrobial, antilipase, and antiurease activities. This highlights the potential of incorporating oxazole structures into compounds for enhancing biological activity (Başoğlu et al., 2013).

• Anticancer Activity on Prostate Cancer Cell Lines : A study on Flurbiprofen derivatives, including those incorporating oxazole structures, demonstrated significant anticancer activity against prostate cancer cell lines. Molecular modeling studies further supported these findings, suggesting these compounds' potential as anticancer agents (Yılmaz et al., 2019).

• Antibacterial Activities of Quinolones : Quinolones containing oxazole substituents exhibited greater in vitro antibacterial activity against Gram-positive organisms, indicating the utility of oxazole derivatives in developing new antibacterial agents (Cooper et al., 1990).

• Oxidative Rearrangement in Blood Plasma Samples : A study on the oxidative rearrangement of a pyrazinone-carboxamide core in a neutrophil elastase inhibitor highlighted the role of oxazole derivatives in drug metabolism and stability, suggesting implications for drug design and analysis (Gu et al., 2015).

• Antitumor Activity of Imidazotetrazines : The synthesis and chemistry of certain antitumor agents showcased the potential of oxazole derivatives in acting as prodrugs or active antitumor compounds, highlighting their versatility in drug development (Stevens et al., 1984).